Cas no 16371-78-1 (Benzo[c]cinnolin-2-amine,N,N-dimethyl-)

• Product Name: Benzo[c]cinnolin-2-amine,N,N-dimethyl-
• CAS No: 16371-78-1
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 168160
• PubChem ID: 44147992
• Update Time: 2025-04-19

Benzo[c]cinnolin-2-amine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]cinnolin-2-amine,N,N-dimethyl-
• Benzo[c]cinnoline,2-(dimethylamino)- (6CI,8CI)
• N,N-dimethylbenzo[c]cinnolin-2-amine
• 16371-78-1
• DTXSID10936866
• N,N-Dimethylbenzo(c)cinnolin-2-amine
• Benzo(c)cinnolin-2-amine, N,N-dimethyl-

• Inchi： 1S/C14H13N3/c1-17(2)10-7-8-14-12(9-10)11-5-3-4-6-13(11)15-16-14/h3-9H,1-2H3
• InChI Key： FJUBMEFQNPEFFN-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2=C(C=1)C1C=CC=CC=1N=N2

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29A^2

Experimental Properties

• PSA: 29.02